molecular formula C12H19NO B2645824 1-(Piperidin-1-yl)hept-6-yn-1-one CAS No. 1698732-24-9

1-(Piperidin-1-yl)hept-6-yn-1-one

Cat. No. B2645824
CAS RN: 1698732-24-9
M. Wt: 193.29
InChI Key: DBQKUTLBNPNRHQ-UHFFFAOYSA-N
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Description

“1-(Piperidin-1-yl)hept-6-yn-1-one” is a chemical compound with the CAS Number: 1698732-24-9 . It has a molecular weight of 193.29 . The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C12H19NO/c1-2-3-4-6-9-12(14)13-10-7-5-8-11-13/h1H,3-11H2 .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperidine ring attached to a hept-6-yn-1-one group . The InChI code for this compound is 1S/C12H19NO/c1-2-3-4-6-9-12(14)13-10-7-5-8-11-13/h1H,3-11H2 .


Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature . It has a molecular weight of 193.29 . The InChI code for this compound is 1S/C12H19NO/c1-2-3-4-6-9-12(14)13-10-7-5-8-11-13/h1H,3-11H2 .

Scientific Research Applications

Synthesis and Chemical Properties

Piperidine derivatives play a crucial role in medicinal chemistry, serving as building blocks for the synthesis of various compounds with potential biological activities. A straightforward synthesis method for orthogonally protected piperidin-3-ylmethanamine and piperidin-4-ylmethanamine derivatives from commercially available compounds demonstrates the importance of piperidine structures in drug discovery (Košak, Brus, & Gobec, 2014). Additionally, the development of efficient syntheses for privileged CGRP receptor antagonist substructures, which include piperidinyl motifs, highlights the role of piperidine derivatives in the optimization of pharmacological profiles (Leahy et al., 2012).

Biological Activities

The study of piperidine derivatives extends into exploring their biological activities. For instance, piperine, a compound structurally related to piperidine, has shown potential in enhancing the bioavailability of various drugs by modifying membrane dynamics and enzyme kinetics in the intestine (Khajuria, Thusu, & Zutshi, 2002). Similarly, alterations in lipid peroxidation and cellular thiol status induced by piperine suggest a nuanced mechanism of action that may contribute to its therapeutic effects (Khajuria, Johrn, & Zutshi, 1999).

Antimicrobial and Insecticidal Uses

Piperine has also been investigated for its antimicrobial properties, as demonstrated by its potentiating effects on ciprofloxacin against Staphylococcus aureus, including methicillin-resistant strains (Khan et al., 2006). Furthermore, new insecticidal amide dimers from Piper nigrum Linn., which may involve piperidine derivatives, exhibit toxicities against Aedes aegypti larvae, indicating their potential use in pest control (Siddiqui et al., 2004).

Corrosion Inhibition

Research on piperidine derivatives extends to applications beyond pharmacology, such as in the field of materials science. Quantum chemical and molecular dynamic simulation studies have explored the inhibition efficiencies of certain piperidine derivatives on the corrosion of iron, demonstrating the versatility of these compounds in protecting materials from degradation (Kaya et al., 2016).

Safety and Hazards

The safety information for “1-(Piperidin-1-yl)hept-6-yn-1-one” includes several hazard statements: H315, H319, H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

IUPAC Name

1-piperidin-1-ylhept-6-yn-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19NO/c1-2-3-4-6-9-12(14)13-10-7-5-8-11-13/h1H,3-11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBQKUTLBNPNRHQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCCCCC(=O)N1CCCCC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

193.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1698732-24-9
Record name 1-(piperidin-1-yl)hept-6-yn-1-one
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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